2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol

• IUPAC Name: 2-[[(1-methylbenzimidazol-2-yl)amino]methyl]-6-prop-2-enylphenol
• InChI: InChI=1S/C18H19N3O/c1-3-7-13-8-6-9-14(17(13)22)12-19-18-20-15-10-4-5-11-16(15)21(18)2/h3-6,8-11,22H,1,7,12H2,2H3,(H,19,20)
• InChI Key: MBHLTSFTHVNZHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NCC3=CC=CC(=C3O)CC=C
• Molecular Formula: C18H19N3O
• DSSTOX Substance ID: DTXSID101320428
• Molecular Weight: 293.4 g/mol
• Solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 692271-35-5

Description

2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol, also known as AMBP, is a synthetic compound that has been studied for its potential therapeutic applications in various fields of science. This molecule belongs to the family of benzimidazole derivatives and exhibits a unique structure that makes it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol involves its ability to interact with specific molecular targets in the body, including enzymes, receptors, and ion channels. By binding to these targets, this compound can modulate their activity and influence various cellular processes, such as signal transduction, gene expression, and apoptosis. The exact mechanism of action of this compound is still being investigated, but several studies have suggested that it may involve the inhibition of certain enzymes and the modulation of specific signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects in various experimental models. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate immune responses. In vivo studies have shown that this compound can improve cognitive function, reduce oxidative stress, and enhance the efficacy of chemotherapy drugs. These effects are thought to be mediated by the modulation of specific molecular targets in the body.

Advantages and Limitations for Lab Experiments

2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol exhibits several advantages for laboratory experiments, including its high purity, stability, and solubility in water and organic solvents. It can be easily synthesized using well-established methods and can be readily modified to produce analogs with improved activity. However, this compound also exhibits some limitations, including its relatively low potency and selectivity for certain molecular targets. Further research is needed to optimize the activity and selectivity of this compound for specific applications.

Future Directions

The potential applications of 2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol are vast, and several future directions can be explored to further understand its properties and potential therapeutic applications. One direction is to investigate the structure-activity relationship of this compound and its analogs to optimize their activity and selectivity for specific molecular targets. Another direction is to explore the pharmacokinetics and pharmacodynamics of this compound in vivo to determine its efficacy and safety in animal models. Additionally, the potential applications of this compound in other fields, such as agriculture and environmental science, can also be explored. Overall, the future of this compound research is promising, and it holds great potential for the development of novel therapeutics and tools for scientific research.

Synthesis Methods

The synthesis of 2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol involves a multi-step process that starts with the reaction of 2-allyl-6-hydroxyphenol with 1-methyl-1H-benzimidazole-2-amine in the presence of a suitable catalyst. The resulting intermediate is then subjected to further reactions to produce the final product, this compound. This method has been optimized to yield high purity and high yield of this compound, making it suitable for large-scale production.

Scientific Research Applications

2-allyl-6-{[(1-methyl-1H-benzimidazol-2-yl)amino]methyl}phenol has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit promising activity against several diseases, including cancer, Alzheimer's disease, and microbial infections. The unique structure of this compound allows it to interact with specific molecular targets in the body, making it a valuable tool for drug discovery and development.